Cas no 4596-23-0 (Orphenadrine citrate)

• Product Name: Orphenadrine citrate
• CAS No: 4596-23-0
• MF: C₂₄H₃₁NO₈
• MW: 461.504847764969
• CID: 45194
• PubChem ID: 83823
• Update Time: 2025-04-18

Orphenadrine citrate Chemical and Physical Properties

Names and Identifiers

• Orphenadrine citrate
• Norflex
• N,N-Dimethyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine 2-hydroxypropane-1,2,3-tricarboxylic acid salt
• ORPHENADRINE CITRATE, USP
• o-Methyldiphenhydramine citrate salt
• ORPHENGESIC FORTE COMPONENT ORPHENADRINE CITRATE
• (+/-)-N,N-DIMETHYL-2-((O-METHYL-alpha-PHENYLBENZYL)OXY)ETHYLAMINE CITRATE (1:1)
• ORPHENADRINE CITRATE [EP MONOGRAPH]
• (+-)-N,N-Dimethyl-2-((o-methyl-alpha-phenylbenzyl)oxy)ethylamine citrate (1:1)
• NCGC00254980-01
• NSC757238
• Flexor
• N,N-dimethyl-2-((o-methyl-alpha-phenylbenzyl)oxy)ethylamine citrate
• Orphenadrinecitrate
• ORPHENADRINE CITRATE COMPONENT OF ORPHENGESIC
• Tox21_111323_1
• D00774
• citric acid; N,N-dimethyl-2-[o-tolyl(phenyl)methoxy]ethanamine
• (+-)-N,N-dimethyl-2-((o-methyl-alpha-phenylbenzyl)oxy)ethylamine citrate
• ORPHENADRINE CITRATE [WHO-DD]
• HMS3259M21
• Orphenadrine citrate [USP]
• S2054
• ORPHENGESIC COMPONENT ORPHENADRINE CITRATE
• MLS000069549
• HMS502K15
• HMS3651A10
• ORPHENADRINE CITRATE COMPONENT OF INVAGESIC
• FT-0655842
• Tega-Flex
• X-Otag
• 4596-23-0
• Banflex
• Ethanamine, N,N-dimethyl-2-((2-methylphenyl)phenylmethoxy)-, 2-hydroxy-1,2,3-propanetricarboxylate(1:1)
• Ethylamine, N,N-dimethyl-2-((o-methyl-alpha-phenylbenzyl)oxy)-, citrate (1:1)
• EINECS 225-137-5
• Tox21_301079
• ORPHENADRINE CITRATE [EP IMPURITY]
• NCGC00015771-13
• ORPHENADRINE CITRATE [MI]
• Citrate, Orphenadrine
• ORPHENADRINE CITRATE [ORANGE BOOK]
• Z234896463
• Ethanamine, N,N-dimethyl-2-[(2-methylphenyl)phenylmethoxy]-,2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Q27107584
• X0A40N8I4S
• C75247
• N,N-dimethyl-2-(phenyl(o-tolyl)methoxy)ethan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate
• SPECTRUM1500447
• DTXSID8044678
• CHEMBL1200395
• CHEBI:7790
• ORPHENADRINE CITRATE (USP MONOGRAPH)
• N,N-dimethyl-2-[(2-methylphenyl)(phenyl)methoxy]ethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• SR-01000002975-5
• ORPHENADRINE CITRATE COMPONENT OF ORPHENGESIC FORTE
• N,N-dimethyl-2-((2-methylphenyl)(phenyl)methoxy)ethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• N,N-Dimethyl-2-(phenyl(o-tolyl)methoxy)ethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• NCGC00094745-03
• Pharmakon1600-01500447
• C24H31NO8
• INVAGESIC COMPONENT ORPHENADRINE CITRATE
• FT-0673305
• (+/-)-N,N-DIMETHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)ETHYLAMINE CITRATE (1:1)
• Norflex (TN)
• CAS-4682-36-4
• A826945
• Tox21_111323
• ORPHENADINE CITRATE
• NS00082653
• NCGC00094745-02
• HMS3370M12
• Euflex
• Orphenadrine citrate salt
• Plenactol
• INVAGESIC FORTE COMPONENT ORPHENADRINE CITRATE
• SMR000058817
• Tox21_113543
• HMS2231J06
• EN300-53019
• Flexon
• UNII-X0A40N8I4S
• HY-B0369A
• HMS3884M22
• SCHEMBL119470
• ORPHENADRINE CITRATE COMPONENT OF NORGESIC
• AS-74807
• ORPHENADRINE CITRATE (MART.)
• HMS1920D10
• Ethanamine, N,N-dimethyl-2-((2-methylphenyl)phenylmethoxy)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Orphenadrine citrate (Norflex)
• NSC 757238
• NORGESIC COMPONENT ORPHENADRINE CITRATE
• ORPHENADRINE CITRATE (EP IMPURITY)
• Norflex (pharmaceutical)
• Ethanamine, N,N-dimethyl-2-((2-methylphenyl)phenylmethoxy)-, (+-)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• NSC-757238
• DTXCID6024678
• N,N-dimethyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• AKOS008132385
• N,N-dimethyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine; 2-hydroxypropane-1,2,3-tricarboxylic acid
• ETHANAMINE, N,N-DIMETHYL-2-((2-METHYLPHENYL)PHENYLMETHOXY)-, (+/-)-, 2-HYDROXY-1,2,3-PROPANETRICARBOXYLATE (1:1)
• Orphenadrine dihydrogen citrate
• Orphenadrine citrate (USP)
• ORPHENADRINE CITRATE [VANDF]
• ORPHENADRINE CITRATE [USP MONOGRAPH]
• ORPHENADRINE CITRATE COMPONENT OF INVAGESIC FORTE
• Orphenadrine citrate; (RS)-N,N-Dimethyl-2-[(2-methylphenyl)phenylmethoxy]ethanamine dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• Orphenadrine (Citrate)
• HMS2091L10
• Flexoject
• ORPHENADRINE CITRATE [MART.]
• 2-hydroxypropane-1,2,3-tricarboxylic acid; dimethyl({2-[(2-methylphenyl)(phenyl)methoxy]ethyl})amine
• NCGC00094745-01
• N,N-Dimethyl-2-((o-methyl-alpha-phenylbenzyl)oxy)ethylamine citrate (1:1)
• BETA-DIMETHYLAMINOETHYL 2-METHYLBENZHYDRYL ETHER CITRATE SALT
• 4682-36-4
• ORPHENADRINE CITRATE (EP MONOGRAPH)
• SW102176-4
• CCG-40242
• Orphenadrine CitrateER
• NC00525

• Inchi： 1S/C18H23NO.C6H8O7/c1-15-9-7-8-12-17(15)18(20-14-13-19(2)3)16-10-5-4-6-11-16;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-12,18H,13-14H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： MMMNTDFSPSQXJP-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1C.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 461.20500
• Monoisotopic Mass: 461.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2

Experimental Properties

• Color/Form: White or nearly white, crystalline powder
• Density: 1.014
• Melting Point: 132-134ºC
• Boiling Point: 363ºC at 760 mmHg
• Flash Point: 107.1 ºC
• PSA: 144.60000
• LogP: 2.41410

Orphenadrine citrate Security Information

• Storage Condition：2-8°C